Cas no 2167525-76-8 (2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid)

2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid is a fluorinated cyclohexyl-substituted cyclopropane carboxylic acid derivative. Its unique structure, featuring a difluorinated cyclohexyl group fused to a cyclopropane ring, enhances its stability and lipophilicity, making it valuable in medicinal chemistry and pharmaceutical research. The difluorination at the 4-position of the cyclohexyl ring improves metabolic resistance and bioavailability, while the cyclopropane moiety contributes to conformational rigidity. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in drug discovery, it offers a versatile scaffold for further functionalization.

2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid structure

2167525-76-8 structure

Product Name:2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid

CAS No:2167525-76-8

MF:C₁₀H₁₄F₂O₂

MW:204.213770389557

CID:5793545

PubChem ID:165696512

Update Time:2025-05-28

2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid
- EN300-1952367
- 2167525-76-8
- 2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid
- Inchi： 1S/C10H14F2O2/c11-10(12)3-1-6(2-4-10)7-5-8(7)9(13)14/h6-8H,1-5H2,(H,13,14)
- InChI Key： YLANTXVGBBWOLK-UHFFFAOYSA-N
- SMILES： FC1(CCC(CC1)C1CC1C(=O)O)F

Computed Properties

Exact Mass: 204.09618601g/mol
Monoisotopic Mass: 204.09618601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

2-(4,4-Difluorocyclohexyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1952367-0.05g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	0.05g	$827.0	2023-09-17
Enamine	EN300-1952367-0.1g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	0.1g	$867.0	2023-09-17
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Enamine	EN300-1952367-0.5g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	0.5g	$946.0	2023-09-17
Enamine	EN300-1952367-1.0g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	1g	$1057.0	2023-06-01
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Enamine	EN300-1952367-10.0g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	10g	$4545.0	2023-06-01
Enamine	EN300-1952367-1g	2-(4,4-difluorocyclohexyl)cyclopropane-1-carboxylic acid	2167525-76-8	1g	$986.0	2023-09-17
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